Cas no 53618-29-4 (Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate)

• Product Name: Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate
• CAS No: 53618-29-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 1582911
• PubChem ID: 11241815
• Update Time: 2025-10-28

Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-3-(4-nitrophenyl)acrylate
• 2-Propenoic acid, 2-methyl-3-(4-nitrophenyl)-, ethyl ester, (2E)-
• ethyl (E)-2-methyl-3-(4-nitrophenyl)acrylate
• ethyl 3-(4-nitrophenyl)-2-methyl-2-propenoate
• SureCN3034226
• 2-Propenoic acid, 2-methyl-3-(4-nitrophenyl)-, ethyl ester
• ethyl 2-Methyl-3-(4-Nitrophenyl)propenoate
• ethyl (2E)-2-methyl-3-(4-nitrophenyl)prop-2-enoate
• (E)-ethyl 2-methyl-3-(4-nitrophenyl)acrylate
• AGN-PC-0053HH
• CTK1J6660
• 2-Methyl-3-(4-nitrophenyl)-2-propenoic acid ethyl ester
• G48260
• MMMHCLCYSGLACG-CMDGGOBGSA-N
• SCHEMBL3034223
• A898240
• Ethyl (E)-2-methyl-3-(4-nitrophenyl)prop-2-enoate
• ethyl 2-methyl-3-(4-nitrophenyl)prop-2-enoate
• ethyl2-methyl-3-(4-nitrophenyl)prop-2-enoate
• (e)-ethyl 3-(4-nitrophenyl)-2-methylacrylate
• EN300-131875
• 53618-29-4
• Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate

• Inchi： 1S/C12H13NO4/c1-3-17-12(14)9(2)8-10-4-6-11(7-5-10)13(15)16/h4-8H,3H2,1-2H3/b9-8+
• InChI Key： MMMHCLCYSGLACG-CMDGGOBGSA-N
• SMILES： O(CC)C(/C(/C)=C/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 69.44

Additional information on Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate

Comprehensive Overview of Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate (CAS No. 53618-29-4)

Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate, with the CAS number 53618-29-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitrophenyl and prop-2-enoate functional groups, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers often explore its role as a key intermediate in the synthesis of bioactive molecules, making it a subject of interest in drug discovery and material science.

The compound’s structure features an ethyl ester group attached to a 2-methyl-3-(4-nitrophenyl)prop-2-enoate backbone, which contributes to its unique reactivity. Its 4-nitrophenyl moiety is particularly noteworthy, as it often enhances electron-withdrawing properties, facilitating nucleophilic substitution reactions. This attribute makes Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate a valuable building block in the design of heterocyclic compounds and functionalized polymers.

In recent years, the demand for nitrophenyl derivatives like CAS 53618-29-4 has surged, driven by their relevance in green chemistry and sustainable synthesis. Environmental concerns have prompted researchers to explore eco-friendly methodologies for producing such compounds, aligning with global trends toward reducing hazardous waste. For instance, catalytic hydrogenation of the nitro group in Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate has been investigated as a cleaner alternative to traditional reduction methods.

Another area of growing interest is the compound’s potential in photodynamic therapy (PDT) and fluorescence imaging. The 4-nitrophenyl group’s electron-accepting nature can be harnessed to develop photoactive materials, which are pivotal in medical diagnostics and light-activated treatments. This aligns with the increasing focus on precision medicine and non-invasive therapies, topics frequently searched in academic and industrial circles.

From a commercial perspective, Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate is often sourced for high-throughput screening in drug development. Its compatibility with combinatorial chemistry techniques makes it a staple in libraries of small-molecule inhibitors. Additionally, its stability under various conditions ensures consistent performance in automated synthesis platforms, a feature highly valued in modern laboratories.

For those seeking safety data or handling guidelines, it’s important to note that CAS 53618-29-4 should be stored in a cool, dry environment, away from strong oxidizers. While not classified as hazardous under standard regulations, proper laboratory practices are recommended to mitigate risks associated with fine powders or prolonged exposure.

In summary, Ethyl 2-Methyl-3-(4-nitrophenyl)prop-2-enoate (53618-29-4) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity continue to inspire innovations, particularly in fields prioritizing sustainability and technological integration. As research progresses, this compound is likely to remain a cornerstone in synthetic chemistry and beyond.